![molecular formula C8H9NO2 B2648536 4,5-Dimethylpyridine-2-carboxylic acid CAS No. 802256-42-4](/img/structure/B2648536.png)
4,5-Dimethylpyridine-2-carboxylic acid
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Overview
Description
4,5-Dimethylpyridine-2-carboxylic acid is a heterocyclic organic compound with a pyridine ring that contains a carboxylic acid and two methyl groups at position 4 and 5. It has a molecular weight of 151.16 .
Molecular Structure Analysis
The molecular structure of 4,5-Dimethylpyridine-2-carboxylic acid consists of a pyridine ring with two methyl groups attached at the 4th and 5th positions and a carboxylic acid group attached at the 2nd position. The InChI code for this compound is 1S/C8H9NO2/c1-5-3-7(8(10)11)9-4-6(5)2;/h3-4H,1-2H3,(H,10,11) .Physical And Chemical Properties Analysis
4,5-Dimethylpyridine-2-carboxylic acid is a powder with a melting point of 230-231°C . It has a molecular weight of 151.16 . The compound’s solubility in water and other solvents is not specified in the search results.Scientific Research Applications
- In medicinal chemistry, DMPCA derivatives have been explored for their potential as drug candidates. For instance, the synthesis of pyrrole-3-carboxylic acid amides (a substructure found in successful drugs like Atorvastatin and Sunitinib) involves DMPCA .
- Some of these compounds have demonstrated antimalarial and HIV-1 protease inhibitory properties, making them interesting targets for drug development .
- These magnetic catalysts have been investigated for their catalytic applications, including the three-component synthesis of pyrano[3,2-b]pyranone derivatives .
Organic Synthesis and Medicinal Chemistry
Antimalarial and HIV-1 Protease Inhibitors
Catalysis and Nanoparticles
Analytical Chemistry and Spectroscopy
Safety And Hazards
The safety information for 4,5-Dimethylpyridine-2-carboxylic acid indicates that it has the GHS07 pictogram, with the signal word “Warning”. The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). The precautionary statements include measures to prevent exposure and instructions on what to do in case of exposure .
properties
IUPAC Name |
4,5-dimethylpyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-5-3-7(8(10)11)9-4-6(5)2/h3-4H,1-2H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWRKTZNPOWQFRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dimethylpyridine-2-carboxylic acid | |
CAS RN |
802256-42-4 |
Source
|
Record name | 4,5-dimethylpyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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